Cas no 89296-77-5 (Propanoic acid, 2-methyl-, 1-iodoethyl ester)

Propanoic acid, 2-methyl-, 1-iodoethyl ester structure
89296-77-5 structure
Product Name:Propanoic acid, 2-methyl-, 1-iodoethyl ester
CAS No:89296-77-5
MF:C6H11IO2
MW:242.054814577103
CID:604966
PubChem ID:14633820
Update Time:2025-04-19

Propanoic acid, 2-methyl-, 1-iodoethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-methyl-, 1-iodoethyl ester
    • 1-iodoethyl 2-methylpropanoate
    • 89296-77-5
    • WWCCPBIJQCYIPE-UHFFFAOYSA-N
    • 1-iodoethyl-2-methylpropanoate
    • DTXSID30562409
    • isobutyric acid 1-iodo-ethyl ester
    • SCHEMBL1264920
    • Inchi: 1S/C6H11IO2/c1-4(2)6(8)9-5(3)7/h4-5H,1-3H3
    • InChI Key: WWCCPBIJQCYIPE-UHFFFAOYSA-N
    • SMILES: IC(C)OC(C(C)C)=O

Computed Properties

  • Exact Mass: 241.98038g/mol
  • Monoisotopic Mass: 241.98038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26.3Ų
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd